Cas no 1692478-46-8 (tert-butyl N-{3-hydroxy-2-(4-methylphenyl)methylpropyl}carbamate)

• Product Name: tert-butyl N-{3-hydroxy-2-(4-methylphenyl)methylpropyl}carbamate
• CAS No: 1692478-46-8
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• CID: 6279119
• PubChem ID: 103270434
• Update Time: 2025-05-23

tert-butyl N-{3-hydroxy-2-(4-methylphenyl)methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-hydroxy-2-(4-methylphenyl)methylpropyl}carbamate
• tert-butyl N-{3-hydroxy-2-[(4-methylphenyl)methyl]propyl}carbamate
• 1692478-46-8
• EN300-12521696

• Inchi： 1S/C16H25NO3/c1-12-5-7-13(8-6-12)9-14(11-18)10-17-15(19)20-16(2,3)4/h5-8,14,18H,9-11H2,1-4H3,(H,17,19)
• InChI Key： KUASUYLPQCIOMW-UHFFFAOYSA-N
• SMILES： O(C(NCC(CO)CC1C=CC(C)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.18344366g/mol
• Monoisotopic Mass: 279.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on tert-butyl N-{3-hydroxy-2-(4-methylphenyl)methylpropyl}carbamate

Introduction to tert-butyl N-{3-hydroxy-2-(4-methylphenyl)methylpropyl}carbamate (CAS No. 1692478-46-8)

tert-butyl N-{3-hydroxy-2-(4-methylphenyl)methylpropyl}carbamate, with the CAS number 1692478-46-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the class of carbamates, which are known for their diverse biological activities and therapeutic potential. The unique structural features of this compound, particularly the presence of a tert-butyl group and a hydroxy-substituted propyl chain, make it an intriguing candidate for various pharmacological studies.

The chemical structure of tert-butyl N-{3-hydroxy-2-(4-methylphenyl)methylpropyl}carbamate can be described as follows: it consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a propyl chain containing a hydroxyl group and a 4-methylphenyl substituent. This complex arrangement of functional groups imparts specific physicochemical properties that are crucial for its biological activity and potential therapeutic applications.

Recent research has highlighted the importance of carbamates in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. The hydroxyl group in the propyl chain of tert-butyl N-{3-hydroxy-2-(4-methylphenyl)methylpropyl}carbamate can participate in hydrogen bonding interactions, which are essential for binding to target proteins and modulating their activity. The tert-butyl group, on the other hand, provides steric hindrance and enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution.

In the context of neurodegenerative diseases, studies have shown that compounds with similar structural features can act as inhibitors of specific enzymes involved in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. For instance, carbamates have been reported to inhibit acetylcholinesterase (AChE), an enzyme that plays a critical role in the breakdown of acetylcholine, a neurotransmitter essential for cognitive function. By inhibiting AChE, these compounds can potentially improve cognitive function and slow down disease progression.

In cancer research, carbamates have been explored for their ability to modulate signaling pathways involved in cell proliferation and apoptosis. The presence of a hydroxyl group in the propyl chain of tert-butyl N-{3-hydroxy-2-(4-methylphenyl)methylpropyl}carbamate can enhance its ability to interact with key proteins involved in these pathways. For example, this compound may act as a modulator of protein kinases or other signaling molecules, thereby affecting cell growth and survival.

Inflammatory disorders represent another area where carbamates have shown promise. Inflammation is characterized by the activation of immune cells and the production of pro-inflammatory cytokines. Compounds like tert-butyl N-{3-hydroxy-2-(4-methylphenyl)methylpropyl}carbamate can potentially inhibit the production or activity of these cytokines, thereby reducing inflammation and associated symptoms. This makes them valuable candidates for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of tert-butyl N-{3-hydroxy-2-(4-methylphenyl)methylpropyl}carbamate involves several steps that require careful control of reaction conditions to ensure high yields and purity. Typically, the synthesis begins with the formation of an intermediate compound through a series of reactions involving nucleophilic substitution, reduction, and coupling steps. The final step involves the formation of the carbamate linkage by reacting the intermediate with tert-butanol under appropriate conditions.

The physicochemical properties of tert-butyl N-{3-hydroxy-2-(4-methylphenyl)methylpropyl}carbamate, such as its solubility, stability, and partition coefficient (logP), are crucial for its biological activity and pharmaceutical development. These properties are influenced by the presence and arrangement of functional groups within the molecule. For instance, the hydroxyl group can enhance water solubility, while the tert-butyl group can increase lipophilicity. Balancing these properties is essential for optimizing the compound's bioavailability and efficacy.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates like tert-butyl N-{3-hydroxy-2-(4-methylphenyl)methylpropyl}carbamate. Preclinical studies have demonstrated promising results in various animal models, suggesting that this compound has potential therapeutic benefits. However, further clinical trials are necessary to confirm these findings in human subjects. These trials will involve rigorous testing to assess pharmacokinetics, pharmacodynamics, safety profiles, and therapeutic outcomes.

In conclusion, tert-butyl N-{3-hydroxy-2-(4-methylphenyl)methylpropyl}carbamate (CAS No. 1692478-46-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research in areas such as neurodegenerative diseases, cancer, and inflammatory disorders. As research progresses, it is likely that this compound will contribute significantly to our understanding of these conditions and lead to new treatment options.